Cas no 1807165-24-7 (2-(Difluoromethyl)-3-methoxy-5-methylpyridine-4-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-4-carbonyl chloride
• CAS No: 1807165-24-7
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4895877
• Update Time: 2025-07-23

2-(Difluoromethyl)-3-methoxy-5-methylpyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-4-carbonyl chloride

• Inchi： 1S/C9H8ClF2NO2/c1-4-3-13-6(9(11)12)7(15-2)5(4)8(10)14/h3,9H,1-2H3
• InChI Key： DFNKIUPKJRXBRT-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=CN=C(C(F)F)C=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-4-carbonyl chloride

Introduction to 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-4-carbonyl chloride (CAS No. 1807165-24-7) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-3-methoxy-5-methylpyridine-4-carbonyl chloride, identified by the CAS number 1807165-24-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine core structure functionalized with a difluoromethyl, methoxy, and methyl group, along with a carbonyl chloride moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has been extensively studied for its impact on pharmacokinetic profiles. The presence of two fluorine atoms in the difluoromethyl group provides additional electronic effects that can modulate the reactivity and selectivity of the compound, making it an attractive feature for medicinal chemists seeking to optimize drug-like properties.

The carbonyl chloride functionality in this compound serves as a versatile electrophile, enabling its use in various coupling reactions such as Friedel-Crafts acylations and carbonylation reactions. This reactivity is particularly useful in constructing complex molecular architectures, which are often required for the development of novel therapeutic agents. The combination of these reactive sites makes 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-4-carbonyl chloride a valuable building block in synthetic organic chemistry.

In the context of modern drug discovery, pyridine derivatives have been extensively explored due to their prevalence in biologically active compounds. The structural motif of pyridine provides a scaffold that can interact with biological targets through hydrogen bonding and hydrophobic interactions. The additional substituents in 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-4-carbonyl chloride further tailor its interactions with potential receptors or enzymes, enhancing its utility as a pharmacophore.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. For instance, fluorinated pyridines have been shown to improve oral bioavailability and resistance to metabolic degradation. The specific arrangement of substituents in 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-4-carbonyl chloride may contribute to its potential as a lead compound or intermediate in the synthesis of drugs targeting neurological disorders, infectious diseases, and cancer.

The methoxy group in this compound introduces an additional layer of electronic modulation, which can influence both the reactivity and solubility of the molecule. This feature is particularly useful when designing molecules that need to traverse biological membranes or interact with intracellular targets. The balance between hydrophobicity and hydrophilicity provided by the methoxy group can be critical in determining the overall pharmacokinetic behavior of derived compounds.

The methyl group at the 5-position of the pyridine ring further stabilizes the electronic distribution around the ring, influencing its aromaticity and reactivity. This substitution pattern is common in biologically active pyridines and can contribute to favorable pharmacokinetic properties such as improved solubility and reduced toxicity.

From a synthetic perspective, 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-4-carbonyl chloride offers a convenient entry point for accessing more complex derivatives through nucleophilic addition reactions or other transformations involving the carbonyl chloride functionality. This flexibility makes it a valuable tool for chemists working on drug discovery programs who require access to diverse molecular libraries.

The utility of this compound is further underscored by its potential applications in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with high affinity, which can then be optimized into lead compounds. The unique structural features of 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-4-carbonyl chloride make it an excellent candidate for generating novel fragments with potential therapeutic activity.

In conclusion, 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-4-carbonyl chloride (CAS No. 1807165-24-7) represents a promising intermediate in chemical biology and pharmaceutical research. Its combination of functional groups—particularly the difluoromethyl, methoxy, and methyl substituents—along with the reactive carbonyl chloride moiety—provides a versatile platform for synthesizing biologically relevant molecules. As research continues to uncover new applications for fluorinated pyridines, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.